Cas no 2757958-53-3 (2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane)

• Product Name: 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane
• CAS No: 2757958-53-3
• MF: C₈H₈Br₂O₂S
• MW: 328.020919799805
• CID: 5559790
• PubChem ID: 165996434
• Update Time: 2025-10-12

2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2757958-53-3
• EN300-37350346
• 2-(3,5-dibromo-4-methylthiophen-2-yl)-1,3-dioxolane
• 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane

• Inchi： 1S/C8H8Br2O2S/c1-4-5(9)6(13-7(4)10)8-11-2-3-12-8/h8H,2-3H2,1H3
• InChI Key： HWWMTCYYWBYATP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(SC=1C1OCCO1)Br

Computed Properties

• Exact Mass: 327.85913g/mol
• Monoisotopic Mass: 325.86118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.7Ų

Additional information on 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane

Research Brief on 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane (CAS: 2757958-53-3)

2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane (CAS: 2757958-53-3) is a brominated thiophene derivative with a dioxolane functional group, which has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications in drug discovery, specifically as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and other therapeutic candidates.

The synthesis of 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane involves a multi-step process, starting from commercially available 4-methylthiophene-2-carbaldehyde. Bromination at the 3 and 5 positions of the thiophene ring, followed by protection of the aldehyde group as a dioxolane, yields the target compound. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the biological activity of 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane and its derivatives. The study demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. Molecular docking simulations suggested that the bromine atoms and the dioxolane ring play critical roles in binding to the active site of the target enzymes, highlighting its potential as a scaffold for further optimization.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The researchers synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. The results indicated that 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane and its derivatives exhibit promising activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for developing new antibiotics.

Beyond its direct biological applications, 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane has also been utilized as a key intermediate in the synthesis of more complex molecules. For instance, it has been employed in the construction of thiophene-based macrocycles, which are being investigated for their unique photophysical properties and potential use in materials science. The versatility of this compound underscores its importance in both medicinal and materials chemistry.

In conclusion, 2-(3,5-Dibromo-4-methylthiophen-2-yl)-1,3-dioxolane (CAS: 2757958-53-3) represents a valuable tool in chemical biology and drug discovery. Its synthetic accessibility, combined with its demonstrated biological activities, makes it a promising candidate for further research. Future studies may focus on optimizing its structure to enhance potency and selectivity, as well as exploring its applications in other therapeutic areas. Continued investigation into this compound and its derivatives is likely to yield significant contributions to the field of medicinal chemistry.